![molecular formula C21H21N3O2 B4510991 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole](/img/structure/B4510991.png)
2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole
Description
Synthesis Analysis
The synthesis of 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole and related compounds involves multi-step processes that yield these compounds with high efficiency. For example, a series of functionalized 1-Benzyl-3-[4-Aryl-1-piperazinyl]carbonyl-1H-Indoles was reported, showcasing a potential new class of bioactive ligands at D4 receptors, synthesized through a sequence of five steps resulting in yields of 75-92% (Pessoa‐Mahana et al., 2011). Additionally, a palladium-catalyzed divergent carbonylative synthesis of indoles from 2-alkynylanilines and benzyl chlorides has been developed, highlighting the versatility in synthetic approaches for compounds within this chemical family (Wang et al., 2022).
Molecular Structure Analysis
Molecular structure analysis of compounds like 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole reveals complex interactions and characteristics. Crystal structure analyses, such as that of 1-[4-(2,2-diphenylacetyl)piperazin-1-yl]-3-buten-2-ol, a related compound, show intricate molecular arrangements and intermolecular interactions, which are crucial for understanding the compound's reactivity and potential binding mechanisms (Miyata et al., 2004).
Chemical Reactions and Properties
The chemical reactivity and properties of 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole derivatives are influenced by their molecular structure. Electrochemical oxidation studies of related compounds, such as 4-(piperazin-1-yl)phenols in the presence of indole derivatives, show unique regioselectivity, leading to the synthesis of highly conjugated products, indicating the compound's versatile reactivity profile (Amani et al., 2012).
properties
IUPAC Name |
1-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-2-phenylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c25-20(14-16-6-2-1-3-7-16)23-10-12-24(13-11-23)21(26)19-15-17-8-4-5-9-18(17)22-19/h1-9,15,22H,10-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBXILOOIHGTSTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)CC2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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